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Compound of Interest

Compound Name: NOR116

Cat. No.: B1143032

For Immediate Use by Laboratory and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of
NOR116, a triazine-derivative flame retardant and UV stabilizer. The following procedures are
designed to ensure the safety of all personnel and to maintain compliance with standard
laboratory safety protocols.

Product Identification and Physical Properties

NOR116, commercially known as Flamestab® NOR 116, is a monomeric N-alkoxy hindered
amine (NOR HAS).[1][2][3][4][5] While it has a low order of oral toxicity and does not present
unusual handling problems, adherence to proper safety measures is essential.[6]
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Property

Value

Chemical Name

1,3-Propanediamine, N,N™-1,2-ethanediylbis-,
reaction products with cyclohexane and
peroxidized N-butyl-2,2,6,6-tetramethyl-4-

piperidinamine-2,4,6-trichloro-1,3,5-triazine

CAS Number 191680-81-6

Appearance Off-white to pale red crystalline granules
Melting Point 108 - 123 °C

Flash Point >100 °C

Solubility in Water

<40 ppb at 20°C

Molecular Weight

2261 g/mol

Personal Protective Equipment (PPE)

According to the safety data sheet, NOR116 does not require a hazard warning label under

GHS criteria.[7] However, as a precaution, especially when handling the powder form which

can be dusty, the following PPE is recommended.

Recommended PPE for Handling NOR116
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Protection Type

Specification

Rationale

Hand Protection

Nitrile gloves

Protects against direct skin

contact.

Eye Protection

ANSI Z87.1 compliant safety

Protects eyes from dust

glasses or chemical splash

goggles

particles.

Body Protection

Flame-resistant (FR) lab coat
(NPFA 2112 compliant) and

closed-toe shoes

Provides a barrier against

spills and splashes.[8]

Respiratory Protection

Recommended when handling

NIOSH-approved respirator

(e.g., N95)

large quantities or when dust is

generated.

PPE Donning and Doffing Protocol

Proper procedure for putting on and taking off PPE is crucial to prevent contamination.

Doffing PPE
1. Remove Gloves 2. Remove Lab Coat » 3. Remove Eye Protection P 4. Remove Respirator
Donning PPE
1. Put on Lab Coat P 2. Put on Respirator P 3. Put on Eye Protection » 4. Put on Gloves

Click to download full resolution via product page

Figure 1: Standard procedure for donning and doffing Personal Protective Equipment.

Handling and Storage
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o Ventilation: Handle NOR116 in a well-ventilated area. For procedures that may generate
dust, a chemical fume hood is recommended.

e Ignition Sources: Avoid dust formation and keep away from ignition sources.[5]
» Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.

Spill Management

In the event of a spill:

Evacuate: Clear the immediate area of all personnel.

Ventilate: Ensure the area is well-ventilated.

Contain: Use an inert absorbent material like sand or vermiculite to contain the spill. Avoid
generating dust.

Collect: Carefully sweep or vacuum the material into a labeled, sealed container for disposal.

Decontaminate: Clean the spill area thoroughly with soap and water.

Disposal Plan

NOR116 is a triazine derivative and should be disposed of as hazardous chemical waste. Do
not dispose of down the drain or in regular trash.

Step-by-Step Disposal Protocol

e Segregation: Do not mix NOR116 waste with other waste streams.

o Containerization: Place waste material in a clearly labeled, sealed, and compatible container.
The label should include "Hazardous Waste" and the chemical name.

e Record Keeping: Maintain a log of the waste generated, including the quantity and date.

» Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS)
department or a licensed hazardous waste disposal contractor to arrange for collection.
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Disposal Workflow

Waste Generation

Segregate NOR116 Waste

:

Place in Labeled, Sealed Container

:

Log Waste Details

:

Contact EHS for Pickup

Proper Disposal by Licensed Contractor

Click to download full resolution via product page
Figure 2: General workflow for the disposal of NOR116 waste.

Experimental Protocols: General Handling for
Research Applications

While specific experimental protocols will vary, the following general steps should be followed

when incorporating NOR116 into your research:

o Preparation: Before handling, ensure all necessary PPE is correctly donned and the work

area (e.g., fume hood) is prepared.
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» Weighing: When weighing the solid material, use a balance in an enclosure or a fume hood
to minimize dust dispersion.

 Dissolving: If dissolving in a solvent, add the solid to the solvent slowly to avoid splashing.
e Reaction: Conduct the experiment in a closed system or under adequate ventilation.

o Post-Experiment: Decontaminate all equipment and the work area. Dispose of all waste
according to the disposal plan.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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